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For Researchers, Scientists, and Drug Development Professionals

Introduction

PBP10 is a synthetic, cell-permeable, 10-amino acid peptide with the sequence
QRLFQVKGRR, conjugated at its N-terminus with a Rhodamine B molecule. Derived from the
polyphosphoinositide-binding site of human plasma gelsolin, PBP10 exhibits a dual mechanism
of action. It functions as a broad-spectrum antimicrobial agent and as a selective antagonist of
the Formyl Peptide Receptor 2 (FPR2), a key receptor in inflammatory responses. These
properties make PBP10 a molecule of significant interest for research in infectious diseases,
immunology, and drug development.

This document provides detailed application notes and protocols for the synthesis, purification,
and characterization of the PBP10 peptide.

Data Presentation
Physicochemical Properties of PBP10
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Property Value

Amino Acid Sequence QRLFQVKGRR

N-terminal Modification Rhodamine B

Molecular Formula Co0H127N25016

Molecular Weight 1883.3 g/mol

Appearance Reddish lyophilized powder

Purity (by HPLC)

>95%

Solubility

Soluble in water

Antimicrobial Activity of PBP10 (Minimum Inhibitory
Concentration - MIC)

Bacterial Species Strain MIC (pg/mL) Gram Stain
Escherichia coli ATCC 25922 5 Negative
Pseudomonas ]

. ATCC 27853 >50 Negative
aeruginosa
Staphylococcus -

ATCC 29213 4 Positive
aureus
Klebsiella .
) ATCC 13883 8 Negative

pneumoniae

Note: MIC values can vary depending on the specific strain and assay conditions.

Biological Activity of PBP10

Activity Assay Target ICs0/ECs0
) ) o Formyl Peptide
FPR2 Antagonism Calcium Mobilization ~1 uM
Receptor 2
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Cytotoxicity of PBP10

Cell Line Assay CCsolICso
HelLa MTT >50 uM
HEK?293 MTT >50 uM
Jurkat MTT >50 uM

Note: Cytotoxicity can be cell-line dependent. It is recommended to determine the CCso for the
specific cell line used in your experiments.

Experimental Protocols
PBP10 Peptide Synthesis Workflow

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b15562871/docs?utm_src=pdf-body#pbp10-peptide-synthesis-purification-and-characterization-protocols
https://www.benchchem.com/product/b15562871/docs?utm_src=pdf-body#pbp10-peptide-synthesis-purification-and-characterization-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562871?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

PBP10 Synthesis and Purification Workflow

Solid-Phase Peptide Synthesis (SPPS)
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Y
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Y
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Y
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Caption: Workflow for PBP10 Synthesis and Purification.
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|. PBP10 Peptide Synthesis (Fmoc Solid-Phase Peptide
Synthesis)

This protocol describes the manual synthesis of PBP10 on a 0.1 mmol scale using Rink Amide
resin.

Materials:

e Rink Amide MBHA resin (0.5-0.8 mmol/g loading)

e Fmoc-protected amino acids (Arg(Pbf), GIn(Trt), Gly, His(Trt), Leu, Lys(Boc), Phe, Val)
* Rhodamine B

¢ N,N'-Diisopropylcarbodiimide (DIC)

e 1-Hydroxybenzotriazole (HOBt) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate (HBTU)

» N,N-Diisopropylethylamine (DIPEA)

e Piperidine

e N,N-Dimethylformamide (DMF), peptide synthesis grade
¢ Dichloromethane (DCM), peptide synthesis grade

» Trifluoroacetic acid (TFA)

 Triisopropylsilane (TIS)

« Dithiothreitol (DTT)

¢ Diethyl ether, cold

o Peptide synthesis vessel

e Shaker
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Procedure:
e Resin Swelling:

o Place the Rink Amide resin (0.1 mmol) in the synthesis vessel.

o Add DMF (10 mL) and swell the resin for 1 hour at room temperature with gentle agitation.
e Fmoc Deprotection:

o Drain the DMF.

[¢]

Add 20% piperidine in DMF (10 mL) to the resin.

[¢]

Agitate for 5 minutes, then drain.

[e]

Repeat the 20% piperidine in DMF treatment for 15 minutes.

o

Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (3 x 10 mL).
e Amino Acid Coupling:

o In a separate vial, pre-activate the Fmoc-amino acid (0.5 mmol, 5 equivalents) with HBTU
(0.5 mmol, 5 equivalents) and HOBt (0.5 mmol, 5 equivalents) in DMF (5 mL) for 5
minutes.

o Add DIPEA (1.0 mmol, 10 equivalents) to the activated amino acid solution.
o Add the activated amino acid solution to the deprotected resin.
o Agitate the mixture for 2 hours at room temperature.

o To ensure complete coupling, perform a Kaiser test. If the test is positive (blue beads),
repeat the coupling step.

o Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

e Chain Elongation:
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o Repeat steps 2 and 3 for each amino acid in the PBP10 sequence (QRLFQVKGRR),
starting from the C-terminal Arginine.

e N-terminal Rhodamine B Conjugation:

o

After the final amino acid has been coupled, perform a final Fmoc deprotection (step 2).

o In a separate vial, dissolve Rhodamine B (0.2 mmol, 2 equivalents) and HBTU/HOBt (0.2
mmol, 2 equivalents) in DMF (5 mL).

o Add DIPEA (0.4 mmol, 4 equivalents) to the Rhodamine B solution.

o Add the activated Rhodamine B solution to the deprotected peptide-resin.
o Agitate the mixture overnight at room temperature in the dark.

o Wash the resin with DMF (5 x 10 mL) and DCM (3 x 10 mL).

» Cleavage and Deprotection:

o

Dry the resin under vacuum.

[¢]

Prepare a cleavage cocktail of TFA/TIS/Water/DTT (90:5:2.5:2.5, viviviw).

[e]

Add the cleavage cocktail (10 mL) to the resin.

[e]

Agitate for 3-4 hours at room temperature.

o

Filter the resin and collect the filtrate containing the cleaved peptide.

o Peptide Precipitation:

[¢]

Precipitate the peptide by adding the TFA filtrate to a 50 mL tube of cold diethyl ether.

[e]

Centrifuge at 3000 x g for 10 minutes to pellet the peptide.

o

Decant the ether and wash the peptide pellet twice with cold diethyl ether.

[¢]

Dry the crude peptide pellet under vacuum.
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Il. PBP10 Peptide Purification (Reversed-Phase HPLC)

Materials:
e Crude PBP10 peptide
e Water, HPLC grade
o Acetonitrile (ACN), HPLC grade
 Trifluoroacetic acid (TFA), HPLC grade
e Preparative C18 RP-HPLC column (e.g., 250 x 21.2 mm, 10 pum)
e HPLC system with a UV detector
Procedure:
e Sample Preparation:

o Dissolve the crude PBP10 peptide in a minimal volume of 50% ACN/water.
» HPLC Conditions:

o Mobile Phase A: 0.1% TFA in water

o Mobile Phase B: 0.1% TFA in acetonitrile

o Flow Rate: 15 mL/min

o Detection: 220 nm and 550 nm (for Rhodamine B)

o Gradient:

» 10-50% B over 40 minutes

 Purification:

o Inject the dissolved crude peptide onto the equilibrated C18 column.
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o Run the gradient and collect fractions corresponding to the major peak.

e Purity Analysis:
o Analyze the collected fractions using analytical RP-HPLC to determine their purity.
o Pool the fractions with >95% purity.

 Lyophilization:

o Freeze the pooled pure fractions and lyophilize to obtain the final purified PBP10 peptide
as a reddish powder.

o Expected Yield: 15-25% based on the initial resin loading.

lll. PBP10 Peptide Characterization

e Analytical RP-HPLC:

o Column: Analytical C18 column (e.g., 250 x 4.6 mm, 5 pum)

o Mobile Phase A: 0.1% TFA in water

o Mobile Phase B: 0.1% TFA in acetonitrile

o Flow Rate: 1 mL/min

o Gradient: 10-60% B over 30 minutes

o Detection: 220 nm

o Expected Result: A single major peak indicating high purity.
e Mass Spectrometry:

o Method: Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization
(MALDI)

o Expected Monoisotopic Mass: [M+H]* = 1882.0 g/mol
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o The observed mass should be within the acceptable error range of the instrument.

Signaling Pathways
PBP10's Dual Mechanism of Action
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Caption: PBP10's Dual Mechanism of Action.

e To cite this document: BenchChem. [PBP10 Peptide: Synthesis, Purification, and
Characterization Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562871/docs#pbpl0-peptide-synthesis-
purification-and-characterization-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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